Cas no 87581-63-3 (1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol)

• Product Name: 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol
• CAS No: 87581-63-3
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6435892
• PubChem ID: 13047013
• Update Time: 2025-05-24

1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol
• F1912-1370
• 1-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• AKOS014542127
• 1-[(3,5-dimethylpyrazol-1-yl)methyl]cyclohexan-1-ol
• 87581-63-3
• Cyclohexanol, 1-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-

• Inchi： 1S/C12H20N2O/c1-10-8-11(2)14(13-10)9-12(15)6-4-3-5-7-12/h8,15H,3-7,9H2,1-2H3
• InChI Key： CNMBNEPIUAUAAW-UHFFFAOYSA-N
• SMILES： C1(CN2C(C)=CC(C)=N2)(O)CCCCC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 334.9±22.0 °C(Predicted)
• pka: 14.60±0.20(Predicted)

Additional information on 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol

1-(3,5-Dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol

The compound 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol (CAS No. 87581-63-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a substituted pyrazole ring. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is further substituted with two methyl groups at the 3 and 5 positions, adding to the molecule's complexity and functionality.

Recent studies have highlighted the potential of this compound in drug discovery and development. The cyclohexanol group provides hydroxyl functionality, which can participate in hydrogen bonding and other non-covalent interactions, making it an attractive candidate for bioactive molecules. Additionally, the pyrazole moiety is known for its ability to act as a ligand in metal complexes, opening up possibilities for applications in catalysis and coordination chemistry.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for designing novel therapeutic agents. The methyl group substitution on the pyrazole ring enhances the molecule's stability and bioavailability, making it suitable for pharmacological studies. Recent findings suggest that this compound exhibits selective binding to certain protein targets, which could be exploited for developing treatments for various diseases.

In terms of synthesis, the preparation of 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol involves a multi-step process that typically begins with the formation of the pyrazole ring. The synthesis often employs condensation reactions between carbonyl compounds and ammonia derivatives, followed by alkylation to introduce the methyl groups. The final step involves the introduction of the cyclohexanol group through nucleophilic substitution or other suitable methods.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 95°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in organic reactions and formulation processes.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and degradation pathways.

Looking ahead, the versatility of 1-(3,5-dimethyl-1H-pyrazol-1-yl)methylcyclohexan-1-ol suggests that it will continue to be an important molecule in both academic research and industrial applications. Its unique combination of structural features makes it a valuable tool for exploring new chemical reactions and developing innovative materials.